Cas no 1354351-56-6 (tert-butyl N-[(3R)-azepan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-azepan-3-yl]carbamate
• CAS No: 1354351-56-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD19686115
• CID: 1023628
• PubChem ID: 54775497
• Update Time: 2025-11-01

tert-butyl N-[(3R)-azepan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl azepan-3-ylcarbamate
• tert-butyl N-[(3R)-azepan-3-yl]carbamate
• (R)-3-Boc-amino-azepane
• tert-butyl (R)-azepan-3-ylcarbamate
• AK102827
• (R)-tert-Butylazepan-3-ylcarbamate
• tert-Butyl (3R)-azepan-3-ylcarbamate
• NZEPWAXJSWYEDV-SECBINFHSA-N
• 6327AA
• (R)-tert-Butyl-azepan-3-ylcarbamate
• FCH3524517
• SB18645
• AX8234366
• J1284
• ST24035663
• N-[(3R)-Hexahydro-1H-azepin-
• CarbaMic acid, N-[(3R)-hexahydro-1H-azepin-3-yl]-, 1,1-diMethylethyl ester
• AKOS005264764
• AC-29488
• DS-3956
• 1354351-56-6
• CS-0078603
• P12643
• SCHEMBL14209056
• DTXSID30716763
• MFCD19686115

• MDL： MFCD19686115
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-7-12-8-9/h9,12H,4-8H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： NZEPWAXJSWYEDV-SECBINFHSA-N
• SMILES： O(C(N[C@H]1CNCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 322.7±31.0℃/760mmHg
• Flash Point: 134.4±25.9 °C
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 53.85000
• LogP: 2.18640
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

tert-butyl N-[(3R)-azepan-3-yl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on tert-butyl N-[(3R)-azepan-3-yl]carbamate

Introduction to Tert-butyl N-[(3R)-Azepan-3-yl]Carbamate (CAS No. 1354351-56-6)

Tert-butyl N-[(3R)-Azepan-3-yl]carbamate, a compound with the chemical identifier CAS No. 1354351-56-6, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates and features a unique structural motif involving an azepane ring, which contributes to its distinct pharmacological properties. The tert-butyl group attached to the carbamate moiety enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The azepane ring, a seven-membered heterocyclic structure, is known for its ability to mimic certain biological conformations, which can be crucial for binding to biological targets such as enzymes and receptors. In particular, the (3R)-configuration of the azepane ring imparts specific stereochemical properties that can influence the compound's interactions with biological systems. This stereochemistry is often a critical factor in drug design, as it can significantly affect the efficacy and selectivity of a drug candidate.

In recent years, there has been growing interest in carbamates as pharmacophores due to their versatility and potential for modulating biological pathways. Carbamates can act as intermediates in the synthesis of more complex molecules or as active ingredients themselves. The tert-butyl group in Tert-butyl N-[(3R)-Azepan-3-yl]carbamate not only contributes to the compound's stability but also influences its solubility and metabolic profile, making it an attractive candidate for further development.

One of the most compelling aspects of Tert-butyl N-[(3R)-Azepan-3-yl]carbamate is its potential application in the development of novel therapeutic agents. Research has shown that compounds with similar structural features can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The unique combination of the azepane ring and the carbamate moiety suggests that this compound may have multiple targets within biological systems, providing a foundation for designing multifunctional drugs.

Recent studies have also explored the synthetic pathways for producing Tert-butyl N-[(3R)-Azepan-3-yl]carbamate and its derivatives. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods and chiral resolution techniques have made it possible to produce enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties accurately.

The pharmacological evaluation of Tert-butyl N-[(3R)-Azepan-3-yl]carbamate has revealed several promising activities. For instance, preliminary in vitro studies have indicated that this compound may inhibit certain enzymes involved in inflammatory pathways. This finding aligns with the increasing interest in developing anti-inflammatory drugs that target specific enzymatic pathways without causing systemic side effects. Additionally, the compound's ability to interact with biological targets suggests potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial.

Another area of interest is the potential use of Tert-butyl N-[(3R)-Azepan-3-yl]carbamate as a lead compound for drug discovery. By modifying its structure or exploring analogs with different substituents, researchers can generate libraries of compounds with tailored properties. High-throughput screening techniques combined with computational modeling have accelerated this process, allowing for rapid identification of promising candidates.

The safety profile of Tert-butyl N-[(3R)-Azepan-3-yl]carbamate is also an important consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, suggesting low toxicity potential. However, further extensive studies are needed to fully assess its safety and efficacy before it can be considered for clinical use.

In conclusion, Tert-butyl N-[(3R)-Azepan-3-yl]carbamate (CAS No. 1354351-56-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacological evaluation, and safety profile make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it holds significant promise for addressing various medical conditions.